N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H20ClN3O5S/c1-9-10(4-5-22)16(24)21-17(19-9)27-8-15(23)20-12-6-11(18)13(25-2)7-14(12)26-3/h6-7,22H,4-5,8H2,1-3H3,(H,20,23)(H,19,21,24)
• InChI Key: XVWGFIOOPUIPEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC(=C(C=C2OC)OC)Cl)CCO
• Molecular Formula: C17H20ClN3O5S
• Molecular Weight: 413.9 g/mol

Description

Compound “N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” is a chemical entity with unique properties and applications. It is known for its specific interactions and reactions in various scientific fields, making it a subject of interest for researchers and industry professionals alike.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve a series of chemical reactions, each carefully controlled to achieve the desired product.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up to meet demand. This involves optimizing the reaction conditions and using large-scale reactors. The industrial methods focus on efficiency, cost-effectiveness, and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions: Compound “N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” undergoes various types of chemical reactions, including oxidation, reduction, and substitution. These reactions are fundamental to its applications and interactions with other chemical entities.

Common Reagents and Conditions: The reactions involving compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as hydrogen peroxide or potassium permanganate. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the conditions used

Scientific Research Applications

Compound “N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is used to investigate cellular processes and interactions. In medicine, it has potential therapeutic applications, and in industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of compound “N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” involves its interaction with specific molecular targets and pathways. These interactions are crucial for its effects and applications. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Compound “N-(5-chloro-2,4-dimethoxyphenyl)-2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or chemical properties, but “this compound” has distinct characteristics that make it valuable for specific applications. Some similar compounds include those with related chemical structures or functional groups.